Cas no 1340183-98-3 (1-(aminomethyl)-2-phenylcyclopropylmethanol)

• Product Name: 1-(aminomethyl)-2-phenylcyclopropylmethanol
• CAS No: 1340183-98-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD17283493
• CID: 5188452
• PubChem ID: 63043250
• Update Time: 2025-06-15

1-(aminomethyl)-2-phenylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(aminomethyl)-2-phenylcyclopropyl]methanol
• Cyclopropanemethanol, 1-(aminomethyl)-2-phenyl-
• 1-(aminomethyl)-2-phenylcyclopropylmethanol

• MDL： MFCD17283493
• Inchi： 1S/C11H15NO/c12-7-11(8-13)6-10(11)9-4-2-1-3-5-9/h1-5,10,13H,6-8,12H2
• InChI Key： VWEDBTNDEHYUBZ-UHFFFAOYSA-N
• SMILES： OCC1(CN)CC1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Additional information on 1-(aminomethyl)-2-phenylcyclopropylmethanol

Recent Advances in the Study of 1-(Aminomethyl)-2-phenylcyclopropylmethanol (CAS: 1340183-98-3)

1-(Aminomethyl)-2-phenylcyclopropylmethanol (CAS: 1340183-98-3) is a cyclopropyl-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its aminomethyl and phenyl substituents on a cyclopropane ring, has been the subject of several studies aimed at exploring its pharmacological activities, synthetic routes, and mechanistic insights. The following sections provide a comprehensive overview of the latest research findings related to this molecule, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(aminomethyl)-2-phenylcyclopropylmethanol, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its potential use as a chiral building block in pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route using palladium-catalyzed cyclopropanation, yielding the desired compound with >99% enantiomeric excess (ee). This advancement addresses previous challenges in obtaining optically pure forms of the molecule, paving the way for more rigorous biological evaluations.

The pharmacological potential of 1-(aminomethyl)-2-phenylcyclopropylmethanol has been explored in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that this compound exhibits moderate affinity for serotonin and dopamine receptors, making it a candidate for further investigation in mood disorders and neurodegenerative diseases. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters highlighted its ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter levels in rodent models, though further optimization is needed to enhance its selectivity and potency.

In addition to its CNS applications, 1-(aminomethyl)-2-phenylcyclopropylmethanol has shown promise as a scaffold for the development of antimicrobial agents. A 2022 study published in European Journal of Medicinal Chemistry identified derivatives of this compound with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the molecule's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings underscore the versatility of this scaffold in addressing unmet medical needs.

Despite these promising developments, challenges remain in the clinical translation of 1-(aminomethyl)-2-phenylcyclopropylmethanol. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed in future studies. Recent efforts have employed computational modeling and structure-activity relationship (SAR) analyses to guide the design of improved analogs. For example, a 2023 ACS Chemical Biology study utilized molecular docking simulations to predict binding modes of the compound with target proteins, providing insights for rational drug design.

In conclusion, 1-(aminomethyl)-2-phenylcyclopropylmethanol (CAS: 1340183-98-3) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features, combined with emerging biological activities, position it as a valuable tool for medicinal chemists. Continued research into its mechanisms, derivatives, and therapeutic potential is expected to yield further breakthroughs in the coming years. The compound's versatility across multiple therapeutic areas highlights its significance in the evolving landscape of chemical biology and pharmaceutical sciences.